Cas no 35825-57-1 (Cryptotanshinone)

• Product Name: Cryptotanshinone
• CAS No: 35825-57-1
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• MDL: MFCD07636810
• CID: 54499
• PubChem ID: 354334480
• Update Time: 2025-12-01

Cryptotanshinone Chemical and Physical Properties

Names and Identifiers

• (R)-1,2,6,7,8,9-Hexahydro-1,6,6-trimethyl-phenanthro(1,2-b)furan-10,11-dione
• TANSHINONE, CRYPTO
• CRYPTOTANSHINONE >
• TANSHINONE, CRYPTO(P)
• hexahydro-1,6,6-trimethyl-,(R)-
• Phenanthro[1,2-b]furan-10,11-dione,1,2,6,7,8,9-
• Cryptotanshinone
• Cryptotanshinone, froM Salvia Miltiorrhiza
• TANSHINONE, CRYPTO(P) PrintBack
• (R)-(?)-1,6,6-Trimethyl-1,2,6,7,8,9-hexahydrophenanthro[1,2-b]furan-10,11-dione
• Cryptotanshine
• Cryptotanshinon
• Tanshinone c
• (R)-(−)-1,6,6-Trimethyl-1,2,6,7,8,9-hexahydrophenanthro[1,2-b]furan-10,11-dione
• 1,2,6,7,8,9-hexahydro-1,6,6-trimethyl- (R)-phenanthro(1,2-b)furan-10,11-dione
• (R)-1,2,6,7,8,9-Hexahydro-1,6,6-trimethylphenanthro[1,2-b]furan-10,11-dione
• [ "" ]
• Salvia Mil Extrtact
• C19H20O3
• MLS001049002
• 5E9SXT166N
• SMR000387041
• (-)-Cryptotanshinone
• NSC686518
• SPECTRUM1505812
• cid_160254
• Phenanthro(1,2-b)furan-10,11-dione, 1,2,6,7,8,9-hexahydro-1,6,6-trimethyl-, (R)-
• Z2037317972
• DB15579
• CCG-208561
• (15R)-cryptotanshinone
• 35825-57-1
• BCP0726000307
• (1R)-1,6,6-trimethyl-1H,2H,6H,7H,8H,9H,10H,11H-phenanthro[1,2-b]furan-10,11-dione
• Phenanthro[1,11-dione, 1,2,6,7,8,9-hexahydro-1,6,6-trimethyl-, (1R)-
• CHEBI:149838
• Cryptotanshinon;Tanshinone c
• HB1434
• HY-N0174
• C3363
• Cryptotanshinone, >=98% (HPLC)
• starbld0002638
• BS-17094
• (1R)-1,6,6-trimethyl-2,7,8,9-tetrahydro-1H-naphtho[1,2-g]benzofuran-10,11-dione
• Phenanthro[1,2-b]furan-10,11-dione,1,2,6,7,8,9-hexahydro-1,6,6-trimethyl-, (R)-
• HMS2269A22
• SR-01000758222
• EN300-7416850
• Q-100429
• (1R)-1,6,6-trimethyl-2,7,8,9-tetrahydro-1H-naphtho[1,2-g][1]benzofuran-10,11-dione
• NCGC00163650-01
• A822990
• s2285
• UNII-5E9SXT166N
• Q27261913
• BCP02909
• CRYPTOTANSHINONE (CONSTITUENT OF CHINESE SALVIA) [DSC]
• PHENANTHRO(1,2-B)FURAN-10,11-DIONE, 1,2,6,7,8,9-HEXAHYDRO-1,6,6-TRIMETHYL-, (1R)-
• AKOS015895392
• (1R)-1,6,6-trimethyl-2,3a,7,8,9,11a-hexahydro-1H-naphtho[1,2-g]benzofuran-10,11-dione
• NCGC00163650-02
• DTXSID0044072
• BDBM57938
• (R)-(-)-1,6,6-Trimethyl-1,2,6,7,8,9-hexahydrophenanthro[1,2-b]furan-10,11-dione
• NCI60_031208
• (R)-1,6,6-trimethyl-1,2,6,7,8,9-hexahydrophenanthro[1,2-b]furan-10,11-dione
• BCP9000554
• SR-01000758222-4
• Cryptotanshinone, >=90% (HPLC)
• GVKKJJOMQCNPGB-JTQLQIEISA-N
• BRD-K33336844-001-05-3
• (1R)-1,6,6-trimethyl-2,7,8,9-tetrahydro-1H-naphtho[1,2-g]benzofuran-10,11-quinone
• 4733-35-1
• SCHEMBL5940386
• CRYPTOTANSHINONE (CONSTITUENT OF CHINESE SALVIA)
• DTXCID8024072
• CHEMBL187460
• CS-3276
• MFCD07636810
• Cyptotanshinone
• SR-01000758222-3
• Cryptotanshinone, analytical standard
• 1,2,6,7,8,9-Hexahydro-1,6,6-trimethyl[1,2-b]furan-10,11-dione
• MLSMR
• Cryptotanshinone,98%
• BRD-K33336844-001-10-3
• BRD-K33336844-001-09-5

• MDL： MFCD07636810
• Inchi： 1S/C19H20O3/c1-10-9-22-18-12-6-7-13-11(5-4-8-19(13,2)3)15(12)17(21)16(20)14(10)18/h6-7,10H,4-5,8-9H2,1-3H3/t10-/m0/s1
• InChI Key： GVKKJJOMQCNPGB-JTQLQIEISA-N
• SMILES： O1C[C@H](C)C2C(C(C3=C(C=CC4=C3CCCC4(C)C)C1=2)=O)=O

Computed Properties

• Exact Mass: 296.14100
• Monoisotopic Mass: 296.14124450 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 296.4
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Red cryst.
• Density: 1.2300
• Melting Point: 192°C(lit.)
• Boiling Point: 459℃ at 760 mmHg
• Flash Point: 203.4±28.8 °C
• Refractive Index: 1.602
• Solubility: DMSO: ≥5mg/mL
• PSA: 43.37000
• LogP: 3.44330
• λmax: 263(lit.)
• Optical Activity: [α]/D -85.0±3.0°, c = 0.1 in chloroform
• Sensitiveness: Sensitive to light

Cryptotanshinone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H413
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 25-50/53
• Safety Instruction： 45-60-61
• RTECS：SF8282645
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives
• Naphthoquinones
• Diterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Cryptotanshinone

Comprehensive Overview of Cryptotanshinone (CAS No. 35825-57-1): Properties, Applications, and Research Insights

Cryptotanshinone (CAS No. 35825-57-1), a bioactive diterpenoid quinone derived from the roots of Salvia miltiorrhiza (Danshen), has garnered significant attention in recent years due to its multifaceted pharmacological properties. As a key component of traditional Chinese medicine, this compound is increasingly studied for its potential in addressing modern health challenges, including metabolic disorders, inflammatory conditions, and age-related diseases. The growing interest in natural bioactive compounds and plant-derived therapeutics has positioned Cryptotanshinone as a promising candidate for both research and clinical applications.

Chemically classified as a tanshinone, Cryptotanshinone exhibits a unique structural framework characterized by a phenanthrenequinone core. Its molecular formula C₁₉H₂₀O₃ and molecular weight of 296.36 g/mol contribute to its distinctive physicochemical properties, including moderate lipophilicity, which influences its bioavailability and tissue distribution. Researchers have identified Cryptotanshinone as a modulator of multiple signaling pathways, particularly those involving AMP-activated protein kinase (AMPK) and nuclear factor-kappa B (NF-κB), making it a subject of intense investigation in the context of metabolic syndrome and chronic inflammation.

The therapeutic potential of Cryptotanshinone extends to its notable antioxidant and anti-inflammatory activities. Contemporary studies highlight its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines, addressing two fundamental mechanisms underlying numerous chronic diseases. This dual action has sparked interest in its application for cardiovascular health, with evidence suggesting protective effects against atherosclerosis and myocardial ischemia. Furthermore, its modulation of glucose metabolism and lipid homeostasis aligns with current research trends focusing on natural alternatives for metabolic disorders.

In the realm of dermatological research, Cryptotanshinone has demonstrated remarkable effects on skin health. Its ability to inhibit melanogenesis through tyrosinase suppression has positioned it as a potential ingredient in cosmeceuticals targeting hyperpigmentation. Additionally, its anti-aging properties, mediated through collagen synthesis promotion and matrix metalloproteinase inhibition, resonate with the growing demand for natural anti-aging solutions. These attributes have led to increased incorporation of Cryptotanshinone in skincare formulations, particularly in markets emphasizing clean beauty and plant-based active ingredients.

The neuroprotective potential of Cryptotanshinone represents another area of vigorous investigation. Preclinical studies suggest its capacity to cross the blood-brain barrier and exert protective effects against neurodegenerative processes. Its modulation of autophagy and reduction of neuroinflammation have implications for conditions like Alzheimer's and Parkinson's diseases, aligning with global research priorities in neurological disorder management. The compound's influence on neurotrophic factors further enhances its profile as a multifaceted neuroprotective agent.

From a pharmacological perspective, ongoing research focuses on optimizing the bioavailability of Cryptotanshinone, addressing challenges related to its poor water solubility. Innovative delivery systems, including nanoparticle formulations and phospholipid complexes, are being explored to enhance its therapeutic efficacy. These advancements coincide with the pharmaceutical industry's growing interest in natural product drug development and delivery system innovation, making Cryptotanshinone a relevant subject in both academic and industrial research settings.

Quality control and standardization of Cryptotanshinone preparations remain critical considerations. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are routinely employed to ensure purity and consistency, particularly for research-grade materials. The compound's stability under various storage conditions and its compatibility with different formulation matrices are actively studied to support its broader application in nutraceuticals and functional foods.

In conclusion, Cryptotanshinone (CAS No. 35825-57-1) represents a fascinating intersection of traditional medicine and modern scientific inquiry. Its diverse biological activities, ranging from metabolic regulation to neuroprotection, coupled with increasing consumer interest in plant-based therapeutics, ensure its continued relevance in biomedical research. As investigation into its mechanisms and applications progresses, Cryptotanshinone stands poised to make significant contributions to the development of novel interventions for prevalent health challenges.